Cas no 694-85-9 (1-Methyl-2-pyridone)

• Product Name: 1-Methyl-2-pyridone
• CAS No: 694-85-9
• MF: C₆H₇NO
• MW: 109.125881433487
• MDL: MFCD00006520
• CID: 39572
• PubChem ID: 12755
• Update Time: 2025-08-05

1-Methyl-2-pyridone Chemical and Physical Properties

Names and Identifiers

• 1-Methylpyridin-2(1H)-one
• 1-methylpyridine-2-one
• 1-Methyl-2-pyridone
• 1-methyl-2(1h)-pyridon
• 1-Methyl-2(1H)-pyridone
• 1-Methyl-2-oxopyridine
• 1-Methyl-2-pyridinone
• 1-methylpyridine-2(1H)-one
• N-methyl-1H-pyridine-2-one
• N-Methyl-2(1H)-pyridinone
• N-METHYL-2-PYRIDONE
• N-Methylpyridone
• N-METHYL-PYRIDONE-2
• 2(1H)-Pyridone,1-methyl- (6CI,7CI,8CI)
• 1-Methyl-1,2-dihydro-2-pyridinone
• 1-Methyl-1H-pyridin-2-one
• 1-Methyl-2(1H)-pyridinone
• NSC 9383
• 2(1H)-Pyridinone, 1-methyl-
• 1-methylpyridin-2-one
• 2(1H)-PYRIDONE, 1-METHYL-
• NY6MVO4K7R
• DVVGIUUJYPYENY-UHFFFAOYSA-N
• 1-methyl-1,2-dihydropyridin-2-one
• NSC9383
• N-methylpyridinium oxide
• AKOS006306699
• MFCD00006520
• M0412
• EINECS 211-777-2
• UNII-NY6MVO4K7R
• DS-14672
• EN300-122028
• F0001-1804
• InChI=1/C6H7NO/c1-7-5-3-2-4-6(7)8/h2-5H,1H
• SY023863
• 694-85-9
• AC-907/25014126
• CHEMBL12607
• AKOS015891684
• DTXSID8061008
• A9192
• BRN 0107805
• 1-methylpyridin-1-ium-2-ol
• 859803-97-7
• 5-21-07-00109 (Beilstein Handbook Reference)
• NSC-176168
• NS00036863
• SCHEMBL9496826
• FT-0632827
• AI3-11540
• N-Methyl-2-pyridone, >=99%
• CHEBI:194916
• Pyridinium,2-hydroxy-1-methyl-,inner salt
• 94071-56-4
• NSC176168
• NSC-9383
• SCHEMBL17685
• CS-0063949
• SCHEMBL25572898
• DB-019243
• DTXCID6046501
• 2(1H)Pyridinone, 1methyl
• NMethyl2pyridone
• 1Methyl2(1H)pyridinone
• 1Methylpyridine2one
• 1Methyl2pyridinone
• 2(1H)Pyridone, 1methyl
• 1Methyl2(1H)pyridone
• 1Methyl1,2dihydro2pyridinone
• NMethylpyridone

• MDL： MFCD00006520
• Inchi： 1S/C6H7NO/c1-7-5-3-2-4-6(7)8/h2-5H,1H3
• InChI Key： DVVGIUUJYPYENY-UHFFFAOYSA-N
• SMILES： O=C1C=CC=CN1C
• BRN： 0107805

Computed Properties

• Exact Mass: 109.05300
• Monoisotopic Mass: 109.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.2
• Topological Polar Surface Area: 20.3

Experimental Properties

• Color/Form: Liquid
• Density: 1.112 g/mL at 25 °C(lit.)
• Melting Point: 30-32 °C (lit.)
• Boiling Point: 252°C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.566-1.568
• Water Partition Coefficient: Soluble in water (1000 mg/ml at 20°C).
• PSA: 22.00000
• LogP: 0.38530
• Solubility: Not determined

1-Methyl-2-pyridone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• FLUKA BRAND F CODES：10-21
• RTECS：UV1148100
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones